Cas no 1782507-17-8 (4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole)

• Product Name: 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole
• CAS No: 1782507-17-8
• MF: C₁₄H₁₇FN₂
• MW: 232.296586751938
• CID: 5909155
• PubChem ID: 84695880
• Update Time: 2025-05-20

4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1733725
• 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole
• 1782507-17-8

• Inchi： 1S/C14H17FN2/c15-12-4-1-5-13-14(12)11(9-17-13)7-10-3-2-6-16-8-10/h1,4-5,9-10,16-17H,2-3,6-8H2
• InChI Key： ZZRXMABKWOYHIJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC1CNCCC1

Computed Properties

• Exact Mass: 232.13757671g/mol
• Monoisotopic Mass: 232.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.8Ų

Additional information on 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole

Chemical Profile of 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole (CAS No. 1782507-17-8)

4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole, identified by its CAS number 1782507-17-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and widespread presence in natural products and drug candidates. The structural features of this molecule, particularly the presence of a fluorine atom and a piperidine moiety, contribute to its unique chemical properties and potential therapeutic applications.

The fluorine substituent at the 4-position of the indole ring is a key structural element that influences the electronic distribution and metabolic stability of the molecule. Fluorinated aromatic compounds are frequently incorporated into drug molecules due to their ability to enhance binding affinity, improve pharmacokinetic profiles, and modulate metabolic pathways. In particular, C-F bonds are known for their strong acidity and stability, which can contribute to the overall efficacy and duration of action of a drug.

The piperidine group at the 3-position introduces a nitrogen-containing heterocycle that is commonly found in bioactive molecules. Piperidine derivatives are well-documented for their role in various pharmacological targets, including G protein-coupled receptors (GPCRs), kinases, and ion channels. The presence of this moiety in 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole suggests potential interactions with these targets, making it a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. The combination of the fluorine atom and piperidine group in 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole may facilitate optimal positioning within active sites, enhancing receptor binding and therapeutic efficacy. These insights have been instrumental in guiding synthetic modifications aimed at optimizing pharmacological properties.

In the realm of medicinal chemistry, 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole has been explored as a potential lead compound for various therapeutic indications. Its structural framework aligns well with known pharmacophores responsible for modulating neurotransmitter systems, making it a candidate for applications in central nervous system (CNS) disorders. Additionally, the compound's ability to cross the blood-brain barrier could enhance its suitability for treating neurological conditions where central action is required.

Current research efforts are focused on synthesizing analogs of 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole to further refine its pharmacological profile. By employing structure-based drug design strategies, scientists aim to identify derivatives that exhibit improved selectivity, reduced toxicity, and enhanced bioavailability. These studies often involve high-throughput screening (HTS) campaigns and virtual ligand docking experiments to accelerate the discovery process.

The role of fluorine in modulating metabolic stability has been extensively studied in recent years. The introduction of a fluorine atom can prevent unwanted degradative pathways, such as oxidation or hydrolysis, thereby extending the half-life of a drug molecule. This property is particularly relevant for 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole, as it may contribute to sustained therapeutic effects with fewer dosing regimens.

Moreover, the piperidine ring is known to influence solubility and permeability characteristics, which are critical factors in drug formulation and delivery. By fine-tuning the substitution pattern around the piperidine moiety, researchers can modulate these properties to achieve optimal pharmacokinetic profiles. This flexibility makes 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole a versatile scaffold for developing novel therapeutics.

Recent publications have highlighted the importance of fluorinated indoles in addressing unmet medical needs. For instance, studies have demonstrated that fluorinated indole derivatives exhibit potent activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The structural motif present in 4-fluoro-3-[(piperidin-3-yl)methyl]-1H-indole aligns with these findings, suggesting potential applications in oncology research.

The synthesis of 4-fluoro-3-[(piperidin-3-ylmethyl)-1H-indole] involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions at the fluorinated indole ring followed by functionalization at the piperidine position. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing production costs and improving scalability.

In conclusion, 4-fluoro--{[((--pyridin--{--{--methyl)}--methylene)}--amino]}--fluorobenzene represents an intriguing compound with significant potential in pharmaceutical development. Its unique structural features—combining a fluorine atom with a piperidine group—make it a promising candidate for further exploration as a therapeutic agent. Ongoing research efforts aim to harness its full potential by optimizing its chemical properties through rational design approaches.